Cas no 2137594-85-3 (5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide)

• Product Name: 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide
• CAS No: 2137594-85-3
• MF: C₉H₁₀ClN₃O₂S
• MW: 259.712599277496
• CID: 6185940
• PubChem ID: 165845452
• Update Time: 2025-06-28

5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide
• 2137594-85-3
• EN300-767268

• Inchi： 1S/C9H10ClN3O2S/c1-2-13-16(14,15)8-5-12-9-7(8)3-6(10)4-11-9/h3-5,13H,2H2,1H3,(H,11,12)
• InChI Key： ZFAMXXWBVVOEEV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=C1)C(=CN2)S(NCC)(=O)=O

Computed Properties

• Exact Mass: 259.0182254g/mol
• Monoisotopic Mass: 259.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.2Ų

Additional information on 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide

Introduction to 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide (CAS No. 2137594-85-3)

5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide, identified by its CAS number 2137594-85-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its pharmacological potential. The presence of a chloro substituent at the 5-position and a sulfonamide group at the 3-position introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The sulfonamide functional group is particularly noteworthy, as it is a well-established pharmacophore in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. When incorporated into a pyrrolopyridine core, such as in 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide, the compound can exhibit enhanced binding affinity to target proteins and enzymes. This has led to extensive exploration of its derivatives as potential therapeutic agents.

Recent advancements in computational chemistry and structure-based drug design have facilitated the optimization of 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide and its analogs. Researchers have leveraged molecular docking simulations to identify key interactions between this compound and biological targets such as kinases and transcription factors. These studies have revealed that the chloro and sulfonamide moieties play critical roles in modulating binding affinity and selectivity.

One of the most compelling aspects of 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide is its potential in oncology research. Pyrrolopyridine derivatives have been implicated in inhibiting the activity of various cancer-related enzymes. For instance, studies have shown that modifications at the 5-position and 3-position of the pyrrolopyridine scaffold can significantly alter the compound's ability to disrupt signaling pathways involved in tumor growth and progression. The introduction of a chloro group at the 5-position appears to enhance binding interactions with specific tyrosine kinases, which are often overexpressed in cancer cells.

The sulfonamide moiety further contributes to the compound's therapeutic potential by providing a site for hydrogen bonding interactions with polar residues in protein targets. This has been exploited in designing inhibitors that exhibit high specificity for disease-causing enzymes. For example, recent research has highlighted the use of sulfonamides in developing small-molecule inhibitors for Bruton's tyrosine kinase (BTK), a key player in B-cell signaling disorders. While 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide itself may not be directly used as a drug candidate, it serves as an important intermediate in synthesizing more refined analogs with improved pharmacokinetic profiles.

In addition to its applications in oncology, 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide has shown promise in other therapeutic areas. Its structural framework is amenable to modifications that can enhance its solubility and bioavailability, making it a versatile building block for drug discovery campaigns. Researchers have also explored its potential as an intermediate in synthesizing compounds with anti-inflammatory and immunomodulatory effects. The ability to fine-tune its chemical properties allows for the development of molecules tailored to specific biological needs.

The synthesis of 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The process typically begins with the construction of the pyrrolopyridine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the chloro group at the 5-position and the sulfonamide moiety at the 3-position. These steps require precise control over reaction conditions to ensure high yield and purity.

The role of computational modeling cannot be overstated in modern drug discovery. Advanced software tools enable researchers to predict how modifications to 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide will affect its biological activity. By integrating experimental data with computational insights, scientists can accelerate the design process and minimize costly trial-and-error approaches. This synergy between experimental chemistry and computational biology has been instrumental in advancing projects like this one.

Future directions for research on 5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide include exploring its derivatives as probes for understanding enzyme mechanisms and as lead compounds for new therapeutics. The compound's unique structural features make it an attractive candidate for further derivatization using strategies such as library synthesis and high-throughput screening (HTS). These approaches can uncover novel bioactive molecules with improved efficacy and reduced toxicity compared to existing treatments.

In conclusion,5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine-3-sulfonamide (CAS No. 2137594-85-3) represents a promising scaffold for pharmaceutical innovation. Its combination of structural complexity and functional diversity positions it as a valuable asset in drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound and its derivatives,5-chloro-N-ethyl-1H-pyrrolo[2,3-b]pyridine - - sulfonamide is poised to make significant contributions to modern medicine.